(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-fluorophenyl)-2-methylpropanoic acid

• IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-fluorophenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C25H22FNO4/c1-25(23(28)29,14-16-10-12-17(26)13-11-16)27-24(30)31-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22H,14-15H2,1H3,(H,27,30)(H,28,29)/t25-/m1/s1
• InChI Key: HGCDIHMFXNGCRG-RUZDIDTESA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)F)(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C[C@@](CC1=CC=C(C=C1)F)(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C25H22FNO4
• Molecular Weight: 419.4 g/mol
• CAS No.: 1217777-84-8

Description

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-fluorophenyl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C25H22FNO4 and its molecular weight is 419.4. The purity is usually 95%.
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Scientific Research Applications

Radiolabeling and Imaging

This compound is integral in the synthesis and radiolabeling of non-natural amino acids for potential PET radioligands aimed at imaging brain tumors. Studies demonstrate that certain enantiomers of fluorinated amino acids, derived from this compound, exhibit high tumor uptake in vivo, suggesting their utility in diagnostic imaging of brain tumors (Yu et al., 2010).

Solid-Phase Peptide Synthesis

The preparation of N-Fmoc-protected β-homoamino acids highlights its application in solid-phase syntheses of β-peptides. This process involves diastereoselective amidomethylation and demonstrates the compound's utility in peptide chemistry, especially for large-scale preparations (Šebesta & Seebach, 2003).

Linkers for Solid Phase Synthesis

It is used in the synthesis of novel linkers for solid-phase synthesis, showcasing higher acid stability compared to traditional resins. This advancement allows for the immobilization and modification of carboxylic acids and amines, facilitating the release of products with high yield and purity (Bleicher, Lutz, & Wuethrich, 2000).

Novel Fluorophores

The compound is foundational in the development of novel fluorophores with strong fluorescence across a wide pH range in aqueous media. Such fluorophores are advantageous for biomedical analysis, offering high stability and quantum yields, which are critical for sensitive detection and imaging applications (Hirano et al., 2004).

Enzyme-activated Surfactants

In the dispersion of carbon nanotubes, N-Fluorenyl-9-methoxycarbonyl-protected amino acids serve as surfactants. These surfactants can be converted into enzyme-activated variants, creating homogeneous aqueous dispersions of nanotubes on-demand, which is a crucial step forward in nanomaterial processing and application (Cousins et al., 2009).